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The rapid evolution of perovskite solar cells (PSCs) has positioned them as a frontrunner in

next-generation photovoltaic technologies. While lead-based PSCs have demonstrated

remarkable power conversion efficiencies (PCEs), the inherent toxicity of lead has spurred

research into viable, less hazardous alternatives. Among these, tin (Sn)-based perovskites,

particularly those incorporating tin bromide (SnBr₂), are gaining significant attention. This guide

provides a comprehensive performance validation of SnBr₂-based PSCs against their lead-

based counterparts, supported by experimental data and detailed methodologies.

Performance Metrics: A Side-by-Side Comparison
The performance of perovskite solar cells is primarily evaluated by four key metrics: power

conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and

fill factor (FF). The following table summarizes the typical and champion performance values

for both SnBr₂-based and lead-based PSCs.
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Performance Metric
SnBr₂-based Perovskite
Solar Cells

Lead-based Perovskite
Solar Cells

Power Conversion Efficiency

(PCE)

Typical: 8-12% Champion:

~14.31%[1][2]

Typical: 20-24% Champion:

>25%[3][4]

Open-Circuit Voltage (Voc) 0.6 - 0.8 V 1.1 - 1.2 V

Short-Circuit Current Density

(Jsc)
20 - 25 mA/cm² 23 - 25 mA/cm²

Fill Factor (FF) 60 - 70% 75 - 85%

Note: The values for SnBr₂-based PSCs often include mixed-halide tin perovskites due to the

rapid development and variations in this research area.

Stability Under Environmental Stress
A critical factor for the commercial viability of PSCs is their long-term stability under operational

conditions, including exposure to humidity, heat, and light.

Stability Aspect
SnBr₂-based Perovskite
Solar Cells

Lead-based Perovskite
Solar Cells

Inherent Chemical Stability

Prone to oxidation of Sn²⁺ to

Sn⁴⁺ in ambient air, leading to

rapid degradation. This is a

major challenge for the stability

of tin-based PSCs.

More stable than Sn-based

counterparts but can degrade

in the presence of moisture

and oxygen, leading to the

formation of lead iodide (PbI₂).

Performance under Humidity &

Heat

Unencapsulated devices can

show significant degradation.

However, recent

advancements with additives

and encapsulation have shown

devices maintaining nearly

90% of their initial PCE after

3000 hours in a nitrogen

atmosphere[1].

Encapsulated devices have

demonstrated excellent

stability, passing the IEC

61215 standard for damp heat

and humidity-freeze tests,

retaining over 95% of their

initial performance after more

than 1800 hours[5].
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Experimental Protocols
The fabrication and characterization of perovskite solar cells are crucial for achieving and

verifying high performance. Below are detailed methodologies for key experiments.

Device Fabrication
A common method for fabricating perovskite solar cells is through solution processing, which

can be broadly categorized into one-step and two-step deposition methods.

1. One-Step Solution Processing:

Precursor Solution Preparation: The perovskite precursors (e.g., a mixture of SnBr₂ and a

methylammonium bromide for Sn-based PSCs, or lead iodide and methylammonium iodide

for lead-based PSCs) are dissolved in a common solvent like dimethylformamide (DMF) or

dimethyl sulfoxide (DMSO).

Spin Coating: The precursor solution is dispensed onto a substrate (typically FTO or ITO-

coated glass) and spin-coated to form a uniform thin film.

Annealing: The substrate with the perovskite film is then annealed at a specific temperature

(e.g., 100-150°C) to promote crystallization and remove residual solvent.

2. Two-Step Sequential Deposition:

Step 1: Metal Halide Deposition: A layer of the metal halide (e.g., SnBr₂ or PbI₂) is first

deposited onto the substrate, typically by spin coating a solution of the metal halide in a

solvent like DMF. The film is then dried.

Step 2: Organic Halide Treatment: The metal halide film is then exposed to a solution of the

organic halide (e.g., methylammonium bromide or methylammonium iodide) by dipping or

spin coating. This leads to an in-situ reaction that forms the perovskite crystal structure.

Annealing: A final annealing step is performed to ensure complete conversion and improve

the crystallinity of the perovskite layer.
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Current-Voltage (J-V) Measurement: This is the primary technique to determine the key

performance metrics (PCE, Voc, Jsc, FF). The solar cell is illuminated by a solar simulator

(e.g., AM 1.5G, 100 mW/cm²) while the voltage is swept and the corresponding current is

measured.

Quantum Efficiency (QE) Measurement: Also known as Incident Photon-to-Current Efficiency

(IPCE), this technique measures the ratio of collected charge carriers to incident photons at

different wavelengths. This provides insight into the spectral response of the solar cell.

Stability Testing: To assess long-term stability, devices are subjected to various stress

conditions. Standardized protocols like the International Summit on Organic Photovoltaic

Stability (ISOS) and IEC 61215 are often followed. These tests involve continuous

illumination, thermal cycling, and exposure to controlled humidity and temperature, with

periodic J-V measurements to track performance degradation.

Visualizing the Concepts
To better illustrate the concepts discussed, the following diagrams are provided.
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Typical Perovskite Solar Cell Architecture

Top Electrode (e.g., Gold, Silver)

Hole Transport Layer (HTL)
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(SnBr₂-based or Lead-based)

Electron Transport Layer (ETL)

Transparent Conductive Oxide (TCO)

Glass Substrate

Click to download full resolution via product page

Figure 1: Layered architecture of a typical perovskite solar cell.
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Experimental Workflow for PSC Fabrication & Testing

Fabrication

Characterization
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Figure 2: General workflow for the fabrication and characterization of perovskite solar cells.
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Lead-based perovskite solar cells currently exhibit superior power conversion efficiencies and

stability compared to their SnBr₂-based counterparts. The primary challenges for tin-based

PSCs are the lower efficiency and the inherent instability of the Sn²⁺ ion. However, the

significantly lower toxicity of tin makes it a compelling alternative. Ongoing research focused on

improving the material properties and device architecture of SnBr₂-based PSCs, such as

through the use of additives and novel encapsulation techniques, is continuously narrowing the

performance gap. For applications where low toxicity is a critical requirement, the continued

development of SnBr₂-based perovskite solar cells holds immense promise for the future of

photovoltaics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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